2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile

• IUPAC Name: 2-[3-[(4-methoxyphenyl)methyl]-2,4-dioxopyrido[2,3-d]pyrimidin-1-yl]acetonitrile
• InChI: InChI=1S/C17H14N4O3/c1-24-13-6-4-12(5-7-13)11-21-16(22)14-3-2-9-19-15(14)20(10-8-18)17(21)23/h2-7,9H,10-11H2,1H3
• InChI Key: UEGOIXGAGDTSKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N(C2=O)CC#N
• Molecular Formula: C17H14N4O3
• Molecular Weight: 322.32 g/mol

Description

2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is a useful research compound. Its molecular formula is C17H14N4O3 and its molecular weight is 322.324. The purity is usually 95%.
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Scientific Research Applications

Pharmacological Research

One area of research has focused on the pharmacological properties and potential therapeutic applications of compounds related to "2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile". For example, derivatives of pyrimidinones, which share structural similarities, have been studied for their anticancer activities. These studies have led to the synthesis of compounds that demonstrated appreciable cancer cell growth inhibition against a variety of cancer cell lines, suggesting their potential as novel anticancer agents (Al-Sanea et al., 2020). Additionally, pyrimidine derivatives have been explored for their antimicrobial properties, showing good inhibitory effects against a range of microorganisms, which could lead to the development of new antimicrobial agents (Younes et al., 2013).

Chemical Synthesis and Reactivity

In the realm of chemical synthesis, research has delved into the development of novel synthetic routes and the study of the reactivity of pyrimidine derivatives. For instance, novel methods for synthesizing oxo pyrimido pyrimidine derivatives have been reported, which are significant for their pharmacological and biological activities. This includes the synthesis of compounds with potential pharmacological applications, showcasing the versatility and importance of these chemical frameworks in drug discovery and development (Jadhav et al., 2022).

Photophysical Properties

The study of photokinetics and photophysical properties of pyrimidinones, a related group of compounds, has also been a subject of interest. These studies provide insights into the solvent effects on the photophysical behavior of these compounds, which is crucial for understanding their potential applications in photodynamic therapy and as photosensitive materials (Ryseck et al., 2013).

Mechanism of Action

Target of Action

The compound 2-{3-[(4-methoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-pyrido[2,3-d]pyrimidin-1-yl}acetonitrile is a pyrimidine derivative . Pyrimidine derivatives have been found to interact with a variety of biological targets.

Mode of Action

It is known that pyrimidine derivatives can interact with their targets in a variety of ways, often leading to changes in cellular function .

Biochemical Pathways

Pyrimidine derivatives are known to be involved in a variety of biological activities, including antiviral, anticancer, antioxidant, and antimicrobial activities .

Pharmacokinetics

The pharmacokinetic properties of a compound can greatly impact its bioavailability and efficacy .

Result of Action

It is known that pyrimidine derivatives can have a variety of effects at the molecular and cellular level, often related to their interaction with their biological targets .

Action Environment

Environmental factors can often play a significant role in the action of a compound .